Cas no 2645-32-1 (PR-619)

PR-619 structure
PR-619 structure
Product Name:PR-619
CAS No:2645-32-1
MF:C7H5N5S2
MW:223.278096914291
MDL:MFCD00830384
CID:1059894
PubChem ID:2817763
Update Time:2025-04-20

PR-619 Chemical and Physical Properties

Names and Identifiers

    • PR 619
    • PR-619
    • (2,6-diamino-5-thiocyanatopyridin-3-yl) thiocyanate
    • 2,?6-?Diamino-?3,?5-?dithiocyanopyridine
    • 3,5-Bis-thiocyanato-pyridine-2,6-diamine
    • 3,5-dithiocyanatopyridine-2,6-diamine
    • PR-619 (PR 619)
    • 2,6-diamino-3,5-bis(thiocyanato)pyridine
    • 2,6-Diamino-3,5-dithiocyanato-pyridin
    • 2,6-Diamino-3,5-dithiocyanopyridine
    • 2,6-Diaminopyridine-3,5-bis(thiocyanate)
    • HMS1440E01
    • QC-8206
    • Thiocyanic acid,2,6-diamino-3,5-pyridinediyl ester
    • Thiocyanic acid C,C′-(2,6-diamino-3,5-pyridinediyl) ester
    • Thiocyanic acid C,C′-(2,6-diamino-3,5-pyridinediyl) ester; 2,6-Diaminopyridine-3,5-bis(thiocyanate)
    • Thiocyanic acid, 2,6-diamino-3,5-pyridinediyl ester
    • AK161038
    • Maybridge3_003257
    • AOB1115
    • HMS3653C09
    • JFD01947
    • BCP07903
    • s7130
    • FCH2295945
    • IDI1_014644
    • 2,6-Diamino-3,5-bisthiocyanatopyridine
    • MDL： MFCD00830384
    • Inchi： 1S/C7H5N5S2/c8-2-13-4-1-5(14-3-9)7(11)12-6(4)10/h1H,(H4,10,11,12)
    • InChI Key： ZXOBLNBVNROVLC-UHFFFAOYSA-N
    • SMILES： S(C#N)C1C(N)=NC(=C(C=1)SC#N)N

Computed Properties

  • Exact Mass: 222.99900
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Topological Polar Surface Area: 163

Experimental Properties

  • Density: 1.61±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 210 ºC
  • Solubility: Almost insoluble (0.036 g/l) (25 º C),
  • PSA: 163.84000
  • LogP: 1.90366

PR-619 Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H302-H315-H317-H318-H335
  • Warning Statement： P261-P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-37/38-41-43
  • Safety Instruction： 26-36/37/39
  • Hazardous Material Identification： Xn
  • HazardClass：8
  • PackingGroup：Ⅲ
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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PR-619 Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2645-32-1)PR-619
Order Number:A851469
Stock Status:in Stock
Quantity:100mg/250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:36
Price ($):175.0/231.0/374.0/1310.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:2645-32-1)PR-619
A851469
Purity:99%/99%/99%/99%
Quantity:100mg/250mg/1g/5g
Price ($):175.0/231.0/374.0/1310.0
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